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Compound of Interest

Compound Name: Leu-Enkephalin amide

Cat. No.: B8069468 Get Quote

An LC-MS/MS method for the sensitive and selective quantification of Leu-Enkephalin amide
in plasma has been developed. This application note provides a detailed protocol for sample

preparation, chromatographic separation, and mass spectrometric detection, along with

method validation parameters. The method utilizes a simple protein precipitation step for

plasma sample cleanup, followed by analysis using a reverse-phase C18 column coupled to a

triple quadrupole mass spectrometer. This robust method is suitable for researchers, scientists,

and drug development professionals requiring accurate bioanalysis of this neuropeptide.

Experimental Protocols
Materials and Reagents

Leu-Enkephalin amide (analytical standard)

Stable Isotope Labeled (SIL) Leu-Enkephalin amide (Internal Standard, IS)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Human plasma (K2-EDTA)

Polypropylene microcentrifuge tubes (1.5 mL)
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Standard and Quality Control (QC) Sample Preparation
Primary Stock Solutions: Prepare 1 mg/mL stock solutions of Leu-Enkephalin amide and its

corresponding SIL internal standard (IS) in LC-MS grade water.

Working Standard Solutions: Serially dilute the primary stock solution with a 50:50 mixture of

acetonitrile and water to prepare working standard solutions for the calibration curve (e.g., 10

ng/mL to 1000 ng/mL).

Working IS Solution: Dilute the primary IS stock solution to a final concentration of 100

ng/mL in 50:50 acetonitrile/water.

Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working

standard solutions to create calibration standards ranging from 0.1 to 100 ng/mL. Prepare

quality control (QC) samples at low, medium, and high concentrations in the same manner.

Plasma Sample Preparation Protocol
A simple protein precipitation method is employed for sample cleanup.[1]

Aliquot 100 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL

polypropylene tube.

Add 10 µL of the 100 ng/mL working IS solution to all tubes except the blank matrix.

Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer 200 µL of the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis
The analysis is performed using a High-Performance Liquid Chromatography (HPLC) system

coupled to a triple quadrupole mass spectrometer.
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Liquid Chromatography Conditions
The chromatographic separation is achieved on a C18 column.[2][3]

Parameter Condition

Column C18, 2.1 x 50 mm, 3.5 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.4 mL/min

Injection Volume 10 µL

Column Temperature 40°C

LC Gradient See Table 2

Table 1: Liquid Chromatography Conditions

Time (min) % Mobile Phase B

0.0 5

0.5 5

4.0 60

4.1 95

5.0 95

5.1 5

7.0 5

Table 2: LC Gradient Program

Mass Spectrometry Conditions
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The mass spectrometer is operated in positive electrospray ionization (ESI) mode, with

detection performed using Multiple Reaction Monitoring (MRM). Leu-enkephalin is a commonly

used reference compound for instrument tuning and calibration.[4]

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Ion Spray Voltage 4500 V

Source Temperature 500°C

MRM Transitions See Table 3

Collision Gas Nitrogen

Table 3: Mass Spectrometry Conditions

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

Leu-Enkephalin

Amide
555.3 425.2 100 25

Leu-Enkephalin

Amide
555.3 397.2 100 28

SIL Leu-

Enkephalin

Amide (IS)

565.3 (example) 435.2 (example) 100 25

Table 4: MRM Transitions for Leu-Enkephalin Amide and its SIL-IS (Note: SIL-IS transitions

are theoretical and depend on the specific labeled positions). The fragmentation of Leu-

Enkephalin and its amide has been studied in detail, providing a basis for selecting optimal

transitions.
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The bioanalytical method was validated according to regulatory guidelines. The validation

assesses linearity, sensitivity, accuracy, precision, recovery, matrix effect, and stability.

Parameter Result

Linearity Range 0.1 - 100 ng/mL (r² > 0.99)

Lower Limit of Quantification (LLOQ) 0.1 ng/mL

Intra-day Precision (%CV) ≤ 15% (≤ 20% at LLOQ)

Inter-day Precision (%CV) ≤ 15% (≤ 20% at LLOQ)

Accuracy (% Bias) Within ±15% of nominal values (±20% at LLOQ)

Matrix Effect Acceptable variability, CV < 15%

Recovery Consistent and reproducible across QC levels

Stability
Stable under bench-top, freeze-thaw, and long-

term storage conditions

Table 5: Summary of Method Validation Parameters

Workflow and Pathway Diagrams
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LC-MS/MS Workflow for Leu-Enkephalin Amide Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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